Iron-mediated C–H bond amination by organic azides on a tripodal bis(anilido)iminophosphorane platform†

Dalton Transactions Pub Date: 2013-02-26 DOI: 10.1039/C3DT50518A

Abstract

The bis(anilido)iminophosphorane complex, abbreviated as [(MesN2NAd)Fe(THF)], can react with alkyl azides to yield ligand-based C–H bond amination products suggesting the high reactivity of iron(IV)–imido species supported by the tripodal bis(anilido)iminophosphorane ligand platform [MesN2NAd]2−.

Graphical abstract: Iron-mediated C–H bond amination by organic azides on a tripodal bis(anilido)iminophosphorane platform
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